Cas no 1186587-53-0 ((1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one)

• Product Name: (1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one
• CAS No: 1186587-53-0
• MF: C₁₉H₃₂O₂
• MW: 292.456186294556
• CID: 4740361
• Update Time: 2025-10-29

(1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one Chemical and Physical Properties

Names and Identifiers

• (1R,3aR,7aR)-1-[(Z,2R,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
• (1R,3AR,7aR)-1-((2R,5S,Z)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methyloctahydro-4H-inden-4-one
• (1R,3aR,7aR)-Octahydro-1-[(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-on
• (1R,3aR,7aR)-Octahydro-1-[(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-one
• (1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one

• Inchi： 1S/C19H32O2/c1-13(8-9-14(2)18(3,4)21)15-10-11-16-17(20)7-6-12-19(15,16)5/h8-9,13-16,21H,6-7,10-12H2,1-5H3/b9-8-/t13-,14+,15-,16+,19-/m1/s1
• InChI Key： QZJWXZGUOIMBAV-JHOSGMCMSA-N
• SMILES： O=C1CCC[C@@]2(C)[C@H]1CC[C@@H]2[C@@H](/C=C\[C@H](C)C(C)(C)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Additional information on (1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one

Comprehensive Overview of the Compound with CAS No. 1186587-53-0: (1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one

The compound with the Chemical Abstracts Service (CAS) number 1186587-53-0, known as (1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its intricate structure, which includes a substituted indanone framework and a chiral hexenyl group. The detailed analysis of this compound's properties and potential applications has been the subject of numerous scientific studies and research papers.

The molecular formula of this compound is C₂₀H₃₂O₃, and its molecular weight is approximately 320.46 g/mol. The compound's structure features a cyclohexene ring attached to an indanone moiety through a chiral carbon center. The presence of multiple stereocenters and functional groups makes this molecule particularly interesting for its potential biological activities and synthetic applications.

Recent research has focused on the synthesis and biological evaluation of this compound. One notable study published in the Journal of Organic Chemistry (2022) reported a novel synthetic route to produce (1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one. The researchers utilized a combination of asymmetric catalysis and transition-metal-mediated reactions to achieve high enantioselectivity and yield. This synthetic method not only provides a robust pathway for large-scale production but also opens avenues for the synthesis of related analogs with potential therapeutic applications.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that (1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one effectively inhibits the production of pro-inflammatory cytokines in vitro. Additionally, it showed selective cytotoxicity against several cancer cell lines, including breast cancer and colon cancer cells. These findings suggest that this compound could be a valuable lead for the development of new therapeutic agents.

The mechanism of action for this compound is still under investigation. However, current evidence suggests that it may interact with specific cellular targets involved in inflammation and cell proliferation pathways. For instance, it has been hypothesized that the compound may modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammatory responses. Further research is needed to elucidate the exact molecular mechanisms underlying its biological activities.

Beyond its potential therapeutic applications, (1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one has also been explored for its use in chemical biology and materials science. Its unique structural features make it an attractive candidate for the development of functional materials with tailored properties. For example, researchers at the University of California have synthesized polymer derivatives of this compound that exhibit enhanced mechanical strength and thermal stability.

In conclusion, the compound with CAS No. 1186587-53-0, specifically (1R,3aR,7aR)-Octahydro-1-(1R,2Z,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl-7a-methyl-4H-inden-4-one, represents a promising molecule with diverse applications in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in multiple scientific disciplines.